Cas no 193357-26-5 (4-[(2-fluorophenyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(2-fluorophenyl)methyl]piperidine hydrochloride
• CAS No: 193357-26-5
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• MDL: MFCD09787475
• CID: 858659
• PubChem ID: 46172843
• Update Time: 2025-06-14

4-[(2-fluorophenyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorobenzyl)piperidine hydrochloride
• 4-[(2-fluorophenyl)methyl]Piperidine Hydrochloride
• Piperidine, 4-[(2-fluorophenyl)methyl]-, hydrochloride
• 4-(2-Fluorobenzyl)piperidine HCl
• PXFXMIWBLWWLLL-UHFFFAOYSA-N
• AK144858
• ST24042854
• Z1398461938
• 4-[(2-fluorophenyl)methyl]piperidine hydrochloride

• MDL： MFCD09787475
• Inchi： 1S/C12H16FN.ClH/c13-12-4-2-1-3-11(12)9-10-5-7-14-8-6-10;/h1-4,10,14H,5-9H2;1H
• InChI Key： PXFXMIWBLWWLLL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CC1CCNCC1

Computed Properties

• Exact Mass: 211.9704
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 14.1

Additional information on 4-[(2-fluorophenyl)methyl]piperidine hydrochloride

Recent Advances in the Study of 4-[(2-fluorophenyl)methyl]piperidine hydrochloride (CAS: 193357-26-5)

4-[(2-fluorophenyl)methyl]piperidine hydrochloride (CAS: 193357-26-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound has garnered attention due to its structural features, which include a piperidine ring substituted with a fluorophenylmethyl group. These characteristics make it a promising candidate for modulating central nervous system (CNS) targets, particularly in the context of neurological and psychiatric disorders. Recent publications have highlighted its role in the synthesis of sigma-1 receptor ligands and its potential as a building block for more complex molecules with enhanced bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-[(2-fluorophenyl)methyl]piperidine hydrochloride as a precursor in the synthesis of novel sigma-1 receptor agonists. The study demonstrated that derivatives of this compound exhibited high affinity for the sigma-1 receptor, with potential applications in neuroprotection and the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers also noted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration.

Another significant development was reported in a 2024 patent application by a major pharmaceutical company, which described the use of 4-[(2-fluorophenyl)methyl]piperidine hydrochloride in the development of next-generation antipsychotic drugs. The patent highlights the compound's ability to modulate dopamine and serotonin receptors, suggesting its potential in treating schizophrenia and other psychotic disorders with reduced side effects compared to existing therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process for 4-[(2-fluorophenyl)methyl]piperidine hydrochloride. A 2023 paper in Organic Process Research & Development presented a novel, scalable synthesis route with improved yield and purity. The authors emphasized the importance of this development for ensuring a reliable supply of the compound for both research and potential commercial applications.

Looking ahead, researchers are particularly excited about the compound's potential in targeted drug delivery systems. Preliminary studies suggest that modifications of the piperidine structure could enable the development of prodrugs with enhanced tissue specificity. This could open new avenues for treating localized conditions while minimizing systemic side effects.

In conclusion, 4-[(2-fluorophenyl)methyl]piperidine hydrochloride (CAS: 193357-26-5) continues to be a compound of significant interest in pharmaceutical research. Its versatile structure and promising pharmacological profile make it a valuable building block for drug discovery efforts targeting CNS disorders. As research progresses, we anticipate seeing more clinical applications emerging from derivatives of this important chemical entity.